2-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1H-pyrazol-3-yl)-4-ethyl-5-methoxyphenol

• IUPAC Name: 2-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-5-yl]-4-ethyl-5-methoxyphenol
• InChI: InChI=1S/C20H20N2O4/c1-3-12-8-14(16(23)10-18(12)24-2)20-15(11-21-22-20)13-4-5-17-19(9-13)26-7-6-25-17/h4-5,8-11,23H,3,6-7H2,1-2H3,(H,21,22)
• InChI Key: DKYDTFCHFHKRQH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1OC)O)C2=C(C=NN2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a dihydrobenzo[b][1,4]dioxin ring, a pyrazole ring, and a phenol group. The presence of these functional groups suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by X-ray crystallography, which provides detailed information about the arrangement of atoms in a crystal.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The dihydrobenzo[b][1,4]dioxin ring and the pyrazole ring are likely to be involved in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the phenol group could make the compound acidic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interaction with biological targets.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising pharmaceutical properties, future research could involve further testing and development.